Cas no 137327-21-0 (Phthalazine, 1-chloro-4-(4-pyridinyl)-)

• Product Name: Phthalazine, 1-chloro-4-(4-pyridinyl)-
• CAS No: 137327-21-0
• MF: C₁₃H₈ClN₃
• MW: 241.675721168518
• CID: 1245065
• Update Time: 2024-08-04

Phthalazine, 1-chloro-4-(4-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Phthalazine, 1-chloro-4-(4-pyridinyl)-

• Inchi： 1S/C13H8ClN3/c14-13-11-4-2-1-3-10(11)12(16-17-13)9-5-7-15-8-6-9/h1-8H
• InChI Key： IXXCYQUIAPTZLN-UHFFFAOYSA-N
• SMILES： C1(Cl)C2=C(C=CC=C2)C(C2C=CN=CC=2)=NN=1

Computed Properties

• Exact Mass: 241.04084

Experimental Properties

• Density: 1.339±0.06 g/cm3(Predicted)
• Boiling Point: 457.0±35.0 °C(Predicted)
• PSA: 38.67
• pka: 1.86±0.10(Predicted)